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Compound of Interest

Compound Name:
2-(Perfluorohexyl)ethyl

methacrylate

Cat. No.: B1329432 Get Quote

This guide provides an in-depth overview of 2-(Perfluorohexyl)ethyl methacrylate (CAS No.

2144-53-8), a fluorinated monomer crucial for the development of advanced materials. Tailored

for researchers, scientists, and professionals in drug development, this document details its

chemical properties, commercial availability, and key applications, with a focus on its role in

creating specialized polymers and surface coatings.

Core Chemical and Physical Properties
2-(Perfluorohexyl)ethyl methacrylate, also known as 1H,1H,2H,2H-perfluorooctyl

methacrylate, is valued for the unique properties conferred by its perfluoroalkyl side chain.[1]

The high electronegativity and stability of the carbon-fluorine bonds lead to polymers with low

surface energy, high hydrophobicity, oleophobicity, and chemical inertness.[1] These

characteristics are highly sought after in a variety of high-performance applications.

The key physical and chemical properties of this monomer are summarized below.
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Property Value

CAS Number 2144-53-8

Molecular Formula C12H9F13O2

Molecular Weight 432.18 g/mol [2][3]

Density 1.496 g/mL at 25 °C[3][4][5][6][7]

Boiling Point 92 °C at 8 mmHg[3][4][5][6]

Melting Point -33 °C[8][9]

Refractive Index n20/D 1.346[4][5][6]

Flash Point >110 °C (>230 °F)[3][7][9][10][11]

EINECS Number 218-407-9[3][7][12]

Commercial Availability and Suppliers
A wide range of chemical suppliers offer 2-(Perfluorohexyl)ethyl methacrylate, typically with

purities ranging from 95% to over 99%. The compound is available in various quantities, from

grams for laboratory research to kilograms and metric tons for industrial production.[8][13]

Below is a list of commercial suppliers.
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Supplier Purity Offered Location (if specified)

AccuStandard 100 µg/mL in Methanol USA

Apollo Scientific 95% UK / USA[8]

BLD Pharm - Global[14]

ChemicalBook 98% min, 99% China[4]

Fluoryx Labs > 99% USA[9]

Gree Industry Co., Ltd. >99% China[15]

Hangzhou Leap Chem Co.,

Ltd.
98.0% min China[13]

JIN DUN CHEMICAL - China[16]

Parchem - USA[7]

Sinograce Chemical High quality China[5][6]

Synthonix, Inc. 95% USA[2]

Unilong - -[17]

Hebei Chuanghai

Biotechnology Co., Ltd.
99% China[4][12]

WUHAN FORTUNA

CHEMICAL CO., LTD.
98% min China[4]

Key Applications in Research and Development
The unique properties of polymers derived from this monomer make them critical in numerous

advanced applications.[1]

Hydrophobic and Oleophobic Surfaces: Its primary use is in creating water- and oil-repellent

surfaces.[13] By copolymerizing with other acrylic monomers, it produces coatings for

textiles, paper, and other materials to provide durable resistance to water, oil, and stains.[13]

[18]
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Specialty Coatings and Films: It is a key ingredient in specialty adhesives, paints, and

protective films where chemical resistance and low surface energy are required, such as in

electronics and automotive applications.[13][15]

Biomedical Applications: In the biomedical field, materials made from this monomer are

explored for coating medical devices.[1] Their chemical inertness and resistance to

mineralization can improve biocompatibility.[1]

High-Performance Materials: The monomer is used to produce high-performance lubricants

and hydraulic fluids that are stable under extreme temperatures and pressures.[18]

Experimental Protocols and Methodologies
2-(Perfluorohexyl)ethyl methacrylate can be incorporated into polymer backbones using

various polymerization techniques. The methacrylate group provides a reactive site for

polymerization.

General Polymerization Workflow
A common method for polymerizing methacrylate monomers is free-radical polymerization.

Below is a generalized workflow. While specific conditions (initiator, solvent, temperature) will

vary based on the desired polymer characteristics, this diagram outlines the fundamental steps.
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Caption: Generalized workflow for free-radical polymerization.
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Group Transfer Polymerization (GTP)
Group Transfer Polymerization is another suitable method. Research has shown that

semifluorinated diblock copolymers using tridecafluorohexylethyl methacrylate can be

successfully synthesized via nucleophilic catalyzed GTP, indicating that the perfluorohexyl side

chain is compatible with this mechanism.[1]

Supplier Selection Workflow
For researchers, selecting the right supplier is a critical step that involves balancing purity,

quantity, cost, and availability.
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Caption: Decision workflow for selecting a chemical supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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